Cas no 5661-50-7 (N-Phenoxyacetamide)
N-Phenoxyacetamide structure
Product Name:N-Phenoxyacetamide
CAS No:5661-50-7
MF:C8H9NO2
MW:151.162562131882
CID:2667168
PubChem ID:537524
Update Time:2025-04-21
N-Phenoxyacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-phenoxyacetamide
- 5661-50-7
- DTXSID70336949
- DTXCID90288037
- SCHEMBL873555
- N-Phenoxyacetamide
-
- Inchi: 1S/C8H9NO2/c1-7(10)9-11-8-5-3-2-4-6-8/h2-6H,1H3,(H,9,10)
- InChI Key: QCPORYSHAZPBCG-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)NC(C)=O
Computed Properties
- Exact Mass: 151.063328530Da
- Monoisotopic Mass: 151.063328530Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 38.3Ų
N-Phenoxyacetamide Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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